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Compound of Interest

Compound Name: isochlorogenic acid A

Cat. No.: B1149810 Get Quote

Introduction

Isochlorogenic acid A, also known as 3,5-dicaffeoylquinic acid (3,5-diCQA), is a potent

phenolic compound found in various plants. Like other caffeoylquinic acid derivatives, it is

recognized for its significant antioxidant properties.[1][2] These properties are largely attributed

to its chemical structure, which possesses multiple hydroxyl groups capable of donating

hydrogen atoms to neutralize free radicals.[3] Evaluating the antioxidant capacity of

compounds like isochlorogenic acid A is crucial for research in pharmacology, food science,

and drug development.

This document provides detailed protocols for two of the most common and reliable in vitro

methods for assessing antioxidant activity: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical

scavenging assay and the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical

cation decolorization assay.[4][5] These assays are based on the principle that an antioxidant

will reduce a stable, colored radical, leading to a measurable decrease in absorbance.[6]

Quantitative Data Summary
The antioxidant capacity of isochlorogenic acid A and its isomers is typically quantified by

their IC50 value, which is the concentration required to scavenge 50% of the initial radicals.

Lower IC50 values indicate higher antioxidant activity.
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Compound Assay
IC50 Value
(µg/mL)

Other Metrics Source(s)

Isochlorogenic

Acid A (3,5-

dicaffeoylquinic

acid)

DPPH 4.26 - [1]

Isochlorogenic

Acid A (3,5-

dicaffeoylquinic

acid)

ABTS - TEAC: 0.9974 [1]

3,5-dicaffeoyl-

epi-quinic acid

(Isomer)

DPPH 5.6 - [7][8]

Chlorogenic Acid

(Reference)
DPPH 27.6 - [3]

Ascorbic Acid

(Standard)
DPPH 4.97 - [9]

Trolox

(Standard)
ABTS 2.34 - [9]

IC50: Half maximal inhibitory concentration. TEAC: Trolox Equivalent Antioxidant Capacity.

Visualized Mechanisms and Workflows
Radical Scavenging Mechanism
The antioxidant activity of isochlorogenic acid A is primarily due to its ability to donate a

hydrogen atom from its hydroxyl groups to a free radical (like DPPH• or ABTS•+), thereby

neutralizing it.
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Caption: Hydrogen atom transfer mechanism for radical scavenging.

DPPH Assay Experimental Workflow
The DPPH assay involves the reduction of the purple DPPH radical to a yellow-colored non-

radical form by the antioxidant.[4]
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arrow Prepare 0.1 mM DPPH
working solution in methanol.

Mix 1 vol sample/standard with
1 vol DPPH solution.

Prepare serial dilutions of
Isochlorogenic Acid A & standards.

Incubate in the dark
for 30 minutes at room temp.

Measure absorbance
at 517 nm.

Calculate % Inhibition and
determine IC50 value.

Click to download full resolution via product page

Caption: Workflow for the DPPH radical scavenging assay.

ABTS Assay Experimental Workflow
The ABTS assay measures the ability of an antioxidant to scavenge the blue-green ABTS

radical cation (ABTS•+).[5]
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arrow Prepare ABTS radical cation (ABTS•+) stock:
Mix 7 mM ABTS with 2.45 mM potassium persulfate.

Incubate stock solution in the dark
for 12-16 hours at room temp.

Dilute ABTS•+ stock with solvent
to an absorbance of ~0.7 at 734 nm.

Add small volume of sample/standard
to large volume of ABTS•+ working solution.

Prepare serial dilutions of
Isochlorogenic Acid A & standards.

Measure absorbance
at 734 nm after ~6 minutes.

Calculate % Inhibition and
determine IC50 or TEAC value.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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